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Compound Name: Adipoyl-d8 chloride

Cat. No.: B1287797

In-Depth Technical Guide to Adipoyl-d8 Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adipoyl-d8 chloride (CAS No. 284487-62-3) is the deuterated isotopologue of adipoyl
chloride. This stable, isotopically labeled compound serves as a valuable research tool,
particularly in studies involving polymer chemistry and as an internal standard in mass
spectrometry-based analyses. Its physical and chemical properties are comparable to its non-
deuterated counterpart, with the key difference being the increased molecular weight due to the
presence of eight deuterium atoms. This guide provides a comprehensive overview of the
physical properties, appearance, and common applications of Adipoyl-d8 chloride, including a
detailed experimental protocol for its use in the synthesis of Nylon-6,6.

Physical and Chemical Properties

Adipoyl-d8 chloride is a colorless to pale yellow liquid with a pungent odor. It is sensitive to
moisture and will react with water to form adipic-d10 acid and hydrochloric acid. Due to its
reactivity, it should be handled in a dry, inert atmosphere.

Table 1: Physical and Chemical Properties of Adipoyl-d8 Chloride
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Property Value Reference
CAS Number 284487-62-3 [1]
Molecular Formula CeDsCl202 [1]
Molecular Weight 191.08 g/mol [1]
Synonyms Hexanedioyl-d8 chloride
Appearance Colorless to pale yellow liquid [2]
Boiling Point 105-107 °C at 2 mmHg [1]
Density 1.313 g/mL at 25 °C [1]
Isotopic Purity 98 atom % D

Synthesis

While a specific, detailed experimental protocol for the synthesis of Adipoyl-d8 chloride is not
readily available in the reviewed literature, it can be prepared from its corresponding
deuterated carboxylic acid, Adipic-d10 acid, using standard methods for converting carboxylic
acids to acid chlorides. A general and widely used method involves the use of thionyl chloride
(SOCL).

General Experimental Protocol: Synthesis of Adipoyl-d8
Chloride from Adipic-d10 Acid

Disclaimer: This is a generalized protocol and should be adapted and optimized by a qualified
chemist. All work should be performed in a well-ventilated fume hood with appropriate personal
protective equipment.

Materials:
e Adipic-d10 acid
e Thionyl chloride (SOCI2)

e Anhydrous solvent (e.g., dichloromethane or toluene)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://www.guidechem.com/encyclopedia/adipoyl-chloride-dic2283.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Round-bottom flask

Reflux condenser with a drying tube

Magnetic stirrer and stir bar

Heating mantle

Distillation apparatus
Procedure:

e In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend
Adipic-d10 acid in an excess of thionyl chloride. A small amount of an anhydrous solvent
may be used.

o Equip the flask with a reflux condenser fitted with a drying tube to protect the reaction from
atmospheric moisture.

o Gently heat the reaction mixture to reflux with stirring. The reaction progress can be
monitored by the cessation of gas evolution (HCI and SO3).

e Once the reaction is complete, carefully remove the excess thionyl chloride by distillation.

e The resulting crude Adipoyl-d8 chloride can be purified by fractional distillation under
reduced pressure.

Applications in Synthesis: Interfacial Polymerization
of Nylon-6,6-d8

Adipoyl-d8 chloride is a key reagent in the synthesis of deuterated Nylon-6,6. The following
protocol details the laboratory-scale synthesis of Nylon-6,6-d8 via interfacial polymerization.

Detailed Experimental Protocol: Synthesis of Nylon-6,6-
d8

Materials:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Adipoyl-d8 chloride

Hexamethylenediamine

Sodium hydroxide (NaOH)

Deionized water

Anhydrous hexane (or other suitable organic solvent)
Beaker (100 mL)

Forceps

Glass rod

Procedure:

Prepare the Aqueous Phase: In a 100 mL beaker, prepare a solution by dissolving 3.0 g of
hexamethylenediamine and 1.0 g of NaOH in 50 mL of deionized water.

Prepare the Organic Phase: In a separate beaker, prepare a solution by dissolving 1.5 to 2.0
mL of Adipoyl-d8 chloride in 50 mL of anhydrous hexane.

Interfacial Polymerization: Carefully and slowly pour the organic phase (Adipoyl-d8 chloride
solution) on top of the aqueous phase (hexamethylenediamine solution) in the beaker. Avoid
mixing the two layers. A polymer film will form at the interface of the two immiscible liquids.

Formation of the Nylon Rope: Using a pair of forceps, gently grasp the polymer film at the
center and pull it upwards. A continuous strand of nylon will be drawn from the interface.

Winding the Nylon Rope: Wind the nylon strand onto a glass rod. Continue to pull the strand
from the beaker until one of the reactants is depleted.

Washing and Drying: The resulting nylon rope should be washed thoroughly with water and
then allowed to air dry.

Spectroscopic Data
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Specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Adipoyl-d8
chloride are not widely available in public databases. However, the expected spectral
characteristics can be inferred from the known spectra of its non-deuterated analog, Adipoyl
chloride.

'H NMR: A proton NMR spectrum of Adipoyl-d8 chloride is expected to show a significant
reduction or absence of signals in the aliphatic region compared to Adipoyl chloride due to
the deuterium substitution.

e 13C NMR: The carbon-13 NMR spectrum would show signals for the carbonyl carbons and
the deuterated methylene carbons. The signals for the deuterated carbons would likely
appear as multiplets due to C-D coupling.

» IR Spectroscopy: The infrared spectrum is expected to be very similar to that of Adipoyl
chloride, with a strong characteristic absorption band for the C=0 stretch of the acid chloride
functional group, typically in the region of 1750-1815 cm~1. The C-H stretching and bending
vibrations would be replaced by C-D vibrations at lower frequencies.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of Adipoyl-d8 chloride (191.08 g/mol ). The fragmentation pattern
would be influenced by the presence of deuterium.

Safety and Handling

Adipoyl-d8 chloride is a corrosive and moisture-sensitive compound. It should be handled
with appropriate safety precautions in a well-ventilated fume hood. Personal protective
equipment, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn
at all times. In case of contact with skin or eyes, flush immediately with copious amounts of
water and seek medical attention.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the synthesis of Nylon-6,6-d8 using Adipoyl-
d8 chloride.
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Caption: Workflow for the synthesis of Nylon-6,6-d8.

Conclusion

Adipoyl-d8 chloride is a valuable isotopically labeled reagent for chemical synthesis and
analysis. Its physical properties are well-defined, and its reactivity is analogous to its non-
deuterated counterpart, making it a suitable substitute in various applications where isotopic
labeling is desired. The provided experimental protocol for the synthesis of Nylon-6,6-d8 serves
as a practical example of its utility in polymer chemistry. Researchers and scientists are
advised to handle this compound with appropriate safety measures due to its corrosive and
moisture-sensitive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical properties and appearance of Adipoyl-d8
chloride.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287797#physical-properties-and-appearance-of-
adipoyl-d8-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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